Cas no 1797858-99-1 (3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide)

• Product Name: 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide
• CAS No: 1797858-99-1
• MF: C₂₂H₂₁BrN₂O₃
• MW: 441.317744970322
• CID: 6006068
• PubChem ID: 71809818
• Update Time: 2025-06-15

3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide
• 3-(3-bromo-4-methoxyphenyl)-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• F6443-5635
• 3-(3-bromo-4-methoxyphenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide
• 3-(3-BROMO-4-METHOXYPHENYL)-N-{[3-(PYRIDIN-2-YLOXY)PHENYL]METHYL}PROPANAMIDE
• AKOS024565571
• 1797858-99-1

• Inchi： 1S/C22H21BrN2O3/c1-27-20-10-8-16(14-19(20)23)9-11-21(26)25-15-17-5-4-6-18(13-17)28-22-7-2-3-12-24-22/h2-8,10,12-14H,9,11,15H2,1H3,(H,25,26)
• InChI Key： UOVGGGNAJDSMFV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC2=NC=CC=C2)=C1)(=O)CCC1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 440.07356g/mol
• Monoisotopic Mass: 440.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide

Comprehensive Overview of 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide (CAS No. 1797858-99-1)

The compound 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide (CAS No. 1797858-99-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a bromo-methoxyphenyl moiety and a pyridinyloxybenzyl group, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a modulator of specific biological pathways, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. This compound's CAS No. 1797858-99-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its propanamide backbone and aryl ether linkage contribute to its stability and bioavailability, key factors in drug design.

One of the most intriguing aspects of 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide is its potential role in addressing neurodegenerative disorders and inflammatory conditions. These areas are highly topical, as global health trends highlight the growing prevalence of such diseases. The compound's ability to interact with specific enzyme targets or receptor proteins positions it as a valuable tool for mechanistic studies and therapeutic development.

From a synthetic chemistry perspective, the preparation of CAS No. 1797858-99-1 involves multi-step organic reactions, including amide coupling and aryl ether formation. These processes are optimized for yield and purity, ensuring the compound meets rigorous standards for research use. The bromine substituent offers versatility for further functionalization, enabling the creation of derivatives for structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its logP value and solubility profile, are critical for its application in biological assays. Researchers often investigate its metabolic stability and membrane permeability to assess its suitability as a lead compound. These parameters are frequently queried in scientific forums, underscoring the compound's importance in medicinal chemistry.

In addition to its pharmaceutical potential, 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide is also explored in chemical biology for probing protein-ligand interactions. Its pyridine-oxygen linkage and aromatic systems make it a versatile scaffold for designing probes that can elucidate complex biological mechanisms. This aligns with the broader scientific community's focus on understanding cellular pathways at a molecular level.

As the field of personalized medicine evolves, compounds like CAS No. 1797858-99-1 are increasingly valuable for their potential to target specific patient populations. The integration of computational modeling and high-throughput screening has accelerated the identification of such molecules, making them pivotal in modern drug discovery pipelines.

In summary, 3-(3-bromo-4-methoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide represents a compelling area of research with broad implications for health and science. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of therapeutic innovation and mechanistic studies. For researchers and industry professionals, this compound offers a wealth of opportunities to advance knowledge and develop novel solutions to pressing medical challenges.